Cas no 61926-96-3 (1H-Pyrrole-2-carbonitrile, 3-phenyl-)

• Product Name: 1H-Pyrrole-2-carbonitrile, 3-phenyl-
• CAS No: 61926-96-3
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 462956
• PubChem ID: 71391126
• Update Time: 2025-04-19

1H-Pyrrole-2-carbonitrile, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbonitrile, 3-phenyl-
• 3-phenyl-1H-pyrrole-2-carbonitrile
• DTXSID40813010
• 61926-96-3

• Inchi： 1S/C11H8N2/c12-8-11-10(6-7-13-11)9-4-2-1-3-5-9/h1-7,13H
• InChI Key： WDLXWLKMEORZHI-UHFFFAOYSA-N
• SMILES： N1C=CC(=C1C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 168.06884
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 39.58